Cas no 623117-60-2 (ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 623117-60-2
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 5418694
• Update Time: 2025-06-30

ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetate
• ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C22H22O5/c1-4-25-21(23)13-26-17-9-10-18-19(12-17)27-20(22(18)24)11-15-5-7-16(8-6-15)14(2)3/h5-12,14H,4,13H2,1-3H3
• InChI Key： UWFPSBULCMARQH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=C(C(C)C)C=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 623117-60-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 623117-60-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to the class of benzofurans and is characterized by its unique structural features, including a substituted benzofuran ring and a substituted acetate ester moiety.

The benzofuran scaffold is a well-known privileged structure in drug discovery, known for its ability to modulate various biological targets. The presence of the 4-(propan-2-yl)phenylmethylidene substituent and the 3-oxo group in the molecule further enhances its pharmacological profile, making it a promising candidate for the development of novel therapeutics.

Recent studies have highlighted the potential of ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective effects, ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Preclinical studies have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to various tissues, including the brain, where it exerts its therapeutic effects.

Furthermore, the safety profile of ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate has been evaluated in several animal models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

The synthetic route for ethyl 2-{(2Z)-3-oxo-2-{4-(propan-2-yl)phenylmethylidene}-2,3-dihydro-1-benzofuran-6-yloxy}acetate involves multiple steps, including the formation of the benzofuran core and subsequent functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, ethyl 2-{(2Z)-3-o xo - 0 - {4 -( pro pan - 0 - yl ) phen ylm eth ylid en e } - 0 , 0 - di hyd ro - 0 - ben z o fu ran - 0 - y lo xy } ac et ate (CAS No. 6^th5^th8^th-5^th-5^th-5^th-5^th) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacological and safety profiles, make it an attractive candidate for further investigation in drug discovery and development programs. As research in this area continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.